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Compound of Interest

Compound Name: Alectinib-d6

Cat. No.: B15142617 Get Quote

Alectinib-d6, a deuterated form of the anti-cancer agent Alectinib, requires stringent handling

protocols to ensure the safety of laboratory personnel. As a potent compound, exposure can

lead to adverse health effects. This guide provides essential procedural information for the safe

handling, storage, and disposal of Alectinib-d6 in a research setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Alectinib is classified as a hazardous chemical, and Alectinib-d6 should be handled with the

same precautions. The primary hazards include skin irritation, serious eye irritation, and

potential respiratory irritation.[1] It is harmful if swallowed, inhaled, or comes into contact with

skin.[1] Due to its cytotoxic nature, it is also suspected of causing genetic defects and may

damage fertility or the unborn child.[2]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory when

handling Alectinib-d6:
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PPE Category Specification Rationale

Hand Protection

Two pairs of powder-free

gloves tested for use with

chemotherapy drugs (ASTM

D6978).[3]

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling.

Eye and Face Protection
Tightly fitting safety goggles

and a full-face shield.[4]

Protects against splashes and

airborne particles entering the

eyes and face.

Respiratory Protection

A fit-tested NIOSH-certified

N95 respirator or higher (e.g.,

P95 or P100) for handling

powders.[5]

Prevents inhalation of

aerosolized particles,

especially when weighing or

transferring the compound.

Body Protection

A disposable, poly-coated,

back-closing gown with long

sleeves and knit cuffs.[3][6]

Provides a barrier against

contamination of clothing and

skin. Gowns should be

replaced every 2-3 hours or

immediately after a spill.[3]

Footwear

Disposable shoe covers worn

over laboratory-appropriate

closed-toe shoes.

Prevents the spread of

contamination outside of the

designated handling area.

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is critical to maintaining a

safe laboratory environment.

Handling and Storage:

Ventilation: All handling of Alectinib-d6 powder must be conducted in a certified chemical

fume hood or a biological safety cabinet to ensure adequate ventilation and containment.[1]

[4]

Aseptic Technique: Use dedicated equipment and utensils for handling Alectinib-d6 to

prevent cross-contamination.
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Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[1]

Hygiene: Wash hands thoroughly with soap and water before and after handling the

compound, even after wearing gloves.[1][4] Do not eat, drink, or smoke in areas where

Alectinib-d6 is handled.[1][4]

Storage: Alectinib-d6 should be stored in a tightly sealed container in a freezer to maintain

its quality and integrity.[1]

Spill Management:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

site.

Don Appropriate PPE: Before cleaning, don the full PPE ensemble as described above.

Containment: For powdered spills, gently cover with damp paper towels to avoid raising dust.

For liquid spills, absorb with an inert material.

Cleaning: Carefully sweep or wipe up the contained spill and place all materials into a

designated hazardous waste container.[1] Clean the spill area with soap and water, followed

by a decontaminating agent if available.

Disposal: All contaminated materials, including PPE, must be disposed of as hazardous

waste.

Disposal:

All waste contaminated with Alectinib-d6, including empty containers, used PPE, and cleaning

materials, must be disposed of as hazardous chemical waste in accordance with institutional

and local regulations.[1][4] Do not dispose of Alectinib-d6 in standard laboratory trash or down

the drain.[2][5]

Experimental Workflow for Handling Alectinib-d6
The following diagram outlines the standard workflow for safely handling Alectinib-d6 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Alectinib-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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